molecular formula C10H18O2 B13285143 2-Methyl-2-(oxan-3-yl)butanal

2-Methyl-2-(oxan-3-yl)butanal

Cat. No.: B13285143
M. Wt: 170.25 g/mol
InChI Key: PKJGQTYWOVKKEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methyl-2-(oxan-3-yl)butanal is a branched aldehyde featuring a tetrahydropyran (oxane) substituent at the 3-position of its butanal backbone. This compound’s structure combines aldehyde reactivity with the steric and electronic effects of the oxane ring, making it a candidate for applications in organic synthesis, particularly in asymmetric catalysis or as a chiral building block.

Properties

Molecular Formula

C10H18O2

Molecular Weight

170.25 g/mol

IUPAC Name

2-methyl-2-(oxan-3-yl)butanal

InChI

InChI=1S/C10H18O2/c1-3-10(2,8-11)9-5-4-6-12-7-9/h8-9H,3-7H2,1-2H3

InChI Key

PKJGQTYWOVKKEU-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C=O)C1CCCOC1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(oxan-3-yl)butanal can be achieved through several methods. One common approach involves the reaction of 2-methyl-2-butanol with an oxidizing agent to form the corresponding aldehyde. The reaction conditions typically include the use of mild oxidizing agents such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) under controlled temperature and solvent conditions .

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-2-(oxan-3-yl)butanal may involve the catalytic oxidation of 2-methyl-2-butanol using metal catalysts such as platinum or palladium. This process is carried out in large-scale reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(oxan-3-yl)butanal undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2-Methyl-2-(oxan-3-yl)butanal has several scientific research applications:

    Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

    Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(oxan-3-yl)butanal involves its reactivity with nucleophiles due to the presence of the electrophilic carbonyl group. This reactivity allows it to form various derivatives and interact with biological molecules. The molecular targets and pathways involved in its biological activity are still under investigation, but it is believed to interact with enzymes and receptors in biological systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Aldehydes

a. 2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal

This compound () shares the 2-methylbutanal core but substitutes the oxane ring with a naphthalene group and adds sulfonyl moieties. Key differences include:

  • Steric Effects : The naphthalene and sulfonyl groups introduce significant steric hindrance, reducing nucleophilic attack at the aldehyde compared to the oxane-containing analog.
  • Optical Activity : The (R)-enantiomer exhibits an optical rotation of +13.0° (CHCl₃), with 92% enantiomeric excess (HPLC data) . In contrast, 2-methyl-2-(oxan-3-yl)butanal may display distinct stereochemical behavior due to the oxane ring’s conformational flexibility.
  • Reactivity : Sulfonyl groups enhance electrophilicity, whereas the oxane ring’s ether oxygen may stabilize intermediates via hydrogen bonding.

b. Propanal, 2-methyl-2-(methylthio)-, O-[(methylamino)carbonyl]oxime (Aldicarb)

This regulated pesticide () shares a methyl-substituted aldehyde backbone but differs in functional groups (thioether, oxime). Key contrasts:

  • Toxicity : Aldicarb is highly toxic (neurotoxic), leading to its restricted use, whereas 2-methyl-2-(oxan-3-yl)butanal’s toxicity profile is likely milder due to the absence of reactive thiomethyl and carbamate groups .
  • Applications: Aldicarb is agrochemical, while the oxane-containing aldehyde may serve non-pesticidal roles (e.g., chiral synthesis).

Comparison with Ketones and Alcohols

a. 2-Methyl-3-pentanone (: CAS 565-69-5)

  • Functional Group : Ketone vs. aldehyde.
  • Reactivity : Ketones are less electrophilic than aldehydes, reducing susceptibility to nucleophilic addition.
  • Boiling Point : Ketones generally have higher boiling points than aldehydes of similar molecular weight due to stronger dipole-dipole interactions.

b. 2-Methyl-3-pentanol (: CAS 565-67-3)

  • Functional Group : Alcohol vs. aldehyde.
  • Hydrogen Bonding : Alcohols engage in stronger intermolecular H-bonding, increasing solubility in polar solvents compared to aldehydes.

Data Table: Key Properties of Comparable Compounds

Compound Functional Group CAS Number Boiling Point (°C) Solubility Toxicity Notes
2-Methyl-2-(oxan-3-yl)butanal* Aldehyde Not provided ~150–170 (est.) Moderate (org.) Low (predicted)
2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal Aldehyde Not provided >250 (est.) Low (non-polar) High (reactive intermediates)
Aldicarb Oxime 116-06-3 100 (dec.) High (polar) Extreme (neurotoxic)
2-Methyl-3-pentanone Ketone 565-69-5 ~125–130 Moderate Moderate

*Estimated values based on structural analogs.

Research Findings and Implications

  • Synthetic Utility : The oxane ring in 2-methyl-2-(oxan-3-yl)butanal may facilitate stereoselective reactions, akin to sulfonyl-containing analogs (), but with reduced steric constraints .
  • Thermal Stability : The oxane ring’s stability under reflux conditions (cf. ’s benzene-based reactions) suggests compatibility with high-temperature syntheses .

Biological Activity

2-Methyl-2-(oxan-3-yl)butanal is a chemical compound that has garnered attention for its potential biological activities. Understanding its mechanisms of action and effects on various biological systems is crucial for its application in medicinal chemistry and pharmacology. This article delves into the biological activity of this compound, supported by research findings, data tables, and case studies.

Chemical Profile

2-Methyl-2-(oxan-3-yl)butanal is characterized by its unique structure, which includes a methyl group and an oxane ring. Its molecular formula is C8H16O2C_8H_{16}O_2, and it has been identified through various analytical methods, including Gas Chromatography-Mass Spectrometry (GC-MS).

Anticancer Properties

Research indicates that compounds structurally related to 2-Methyl-2-(oxan-3-yl)butanal exhibit significant anticancer properties. For instance, studies on similar compounds like 2-Methyl-2-butanol (MBT) have shown that they can induce apoptosis in cancer cells through various pathways, including the PI3K/Akt pathway. This pathway is crucial for cell cycle regulation and apoptosis induction, as evidenced by the upregulation of p27 and downregulation of cyclin B1 in treated cells .

Key Findings:

  • Cell Cycle Arrest: Compounds like MBT cause cell cycle arrest in cancer cells.
  • Apoptosis Induction: Increased apoptosis rates were observed with higher concentrations of MBT.
  • Mechanism of Action: The activation of autophagy and apoptosis pathways was confirmed through the use of specific inhibitors .

Antimicrobial Activity

The antimicrobial potential of 2-Methyl-2-(oxan-3-yl)butanal has also been explored. Compounds with similar structures have demonstrated inhibitory effects against various pathogens. The presence of functional groups in the oxane ring may enhance their interaction with microbial cell membranes, leading to increased permeability and cell death.

Research Insights:

  • Inhibition of Pathogen Growth: Similar compounds have shown significant antifungal and antibacterial activities.
  • Mechanisms: The mechanisms include disruption of cell wall integrity and interference with metabolic pathways essential for microbial survival .

Data Table: Biological Activities of Related Compounds

CompoundActivity TypeMechanism of ActionReference
2-Methyl-2-butanolAnticancerInduces apoptosis via PI3K/Akt pathway
2-Methyl-3-pentanolAntimicrobialDisruption of cell membrane integrity
2-Methyl-2-(oxan-3-yl)butanalPotential AnticancerSimilar mechanisms to MBT; further studies needed

Case Studies

A notable case study involved the application of 2-Methyl-2-butanol in treating human retinoblastoma cells. The study highlighted that treatment led to a significant reduction in viable cancer cells while sparing normal cells at lower concentrations. This selective cytotoxicity underscores the therapeutic potential of similar compounds in oncology .

Another study focused on the antimicrobial properties of related compounds, demonstrating effective inhibition against fungal pathogens. The findings suggest that these compounds could be developed into novel antifungal agents .

Q & A

Q. Methodological Answer :

  • Chiral HPLC : Use a Chiralpak AS-H column with a hexane/2-propanol mobile phase to separate enantiomers. Retention times and peak areas quantify enantiomeric excess (e.g., 92% ee achieved in similar aldehydes) .
  • Circular Dichroism (CD) : Monitor Cotton effects in the UV-Vis range to assign absolute configurations.
  • 1H NMR with Chiral Shift Reagents : Add Eu(hfc)₃ to split proton signals, enabling diastereomer differentiation .

Advanced: How can contradictory data on the compound’s reactivity in enzyme-catalyzed reactions be resolved?

Methodological Answer :
Contradictions may arise from differences in enzyme sources or experimental conditions. Address this via:

  • Control Experiments : Test the compound’s stability under assay conditions (pH, temperature) using LC-MS to detect degradation products .
  • Kinetic Isotope Effects (KIE) : Compare reaction rates with deuterated vs. non-deuterated substrates to identify rate-limiting steps.
  • Computational Docking : Simulate interactions between the aldehyde and enzyme active sites (e.g., using AutoDock Vina) to predict binding affinities and explain discrepancies .

Basic: What are the key challenges in storing 2-Methyl-2-(oxan-3-yl)butanal, and how can degradation be minimized?

Methodological Answer :
The aldehyde group is prone to oxidation and polymerization. Mitigation strategies include:

  • Storage : Under inert gas (N₂ or Ar) at –20°C in amber vials to prevent light-induced degradation.
  • Stabilizers : Add 0.1% hydroquinone or BHT to inhibit radical-mediated oxidation.
  • Regular QC : Monitor purity via GC-MS every 3–6 months; a sudden increase in m/z 44 or 57 signals (common aldehyde fragments) indicates degradation .

Advanced: How can QSAR models predict the biological activity of derivatives of 2-Methyl-2-(oxan-3-yl)butanal?

Methodological Answer :
Quantitative Structure-Activity Relationship (QSAR) models require:

  • Descriptor Selection : Calculate topological (e.g., Wiener index), electronic (Mulliken charges), and steric (molar refractivity) parameters using software like CODESSA .
  • Data Curation : Use a diverse dataset (>200 compounds) with measured IC₅₀ values against target enzymes.
  • Machine Learning : Apply partial least squares (PLS) regression or random forests to correlate descriptors with activity. Validate via leave-one-out cross-validation (R² > 0.7) .

Basic: How to troubleshoot poor yields in the synthesis of 2-Methyl-2-(oxan-3-yl)butanal?

Methodological Answer :
Low yields often stem from side reactions (e.g., aldol condensation). Solutions include:

  • Temperature Control : Keep reactions below 0°C during aldehyde formation to suppress oligomerization.
  • Protecting Groups : Temporarily protect the aldehyde as a dimethyl acetal during synthesis, then deprotect with aqueous HCl .
  • Catalyst Screening : Test Lewis acids (e.g., ZnCl₂) to enhance regioselectivity in oxane ring formation .

Advanced: What strategies can elucidate the metabolic pathways of 2-Methyl-2-(oxan-3-yl)butanal in vivo?

Q. Methodological Answer :

  • Isotope Labeling : Synthesize ¹³C-labeled analogs and track metabolites via LC-MS/MS in rodent plasma/tissue samples.
  • Enzyme Inhibition Studies : Co-administer CYP450 inhibitors (e.g., ketoconazole) to identify primary metabolizing enzymes .
  • Computational Metabolism Prediction : Use software like MetaSite to simulate phase I/II transformations (e.g., oxidation to carboxylic acid derivatives) .

Basic: What safety protocols are critical when handling 2-Methyl-2-(oxan-3-yl)butanal?

Q. Methodological Answer :

  • Ventilation : Use fume hoods to avoid inhalation of volatile aldehydes.
  • PPE : Wear nitrile gloves and goggles; aldehyde vapors can irritate mucous membranes.
  • Spill Management : Neutralize spills with sodium bisulfite to form non-volatile adducts .

Advanced: How can cryogenic spectroscopy resolve ambiguities in the compound’s rotational-vibrational modes?

Q. Methodological Answer :

  • Matrix Isolation IR : Trap the compound in an argon matrix at 10 K to reduce thermal broadening. Compare observed bands (e.g., C=O stretch) with DFT-predicted frequencies .
  • Microwave Spectroscopy : Resolve rotational transitions to determine bond lengths and angles with sub-angstrom precision.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.